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Compound of Interest

Compound Name: L-alaninamide

Cat. No.: B112954

For Researchers, Scientists, and Drug Development Professionals

L-alaninamide hydrochloride is a crucial building block in medicinal chemistry and drug
discovery, primarily utilized as a key intermediate in the synthesis of a wide range of
pharmaceuticals, including antibacterial, antifungal, and anticancer agents.[1] Its stable, water-
soluble nature also makes it a valuable component in peptide synthesis.[2][3] This technical
guide provides an in-depth overview of the primary synthetic route to L-alaninamide
hydrochloride, complete with detailed experimental protocols and characterization data.

Physicochemical Properties

A summary of the key physicochemical properties of L-alaninamide hydrochloride is presented
below.
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Property Value Reference
CAS Number 33208-99-0 [4]
Molecular Formula CsH9CIN20 [1]
Molecular Weight 124.57 g/mol [4]
White to light yellow crystalline
Appearance [51[6]
powder
167-172 °C[1], 212-217 °C[4],
Melting Point 217 °C[7], 196-199 °C[6], 210-
220 °C[3]
Soluble in water; slightly
N soluble in ethanol and
Solubility ) [1][4][5]
methanol; soluble in DMSO
(slightly)
) ~1.307 g/cm?3 at room
Density [1]
temperature
Optical Rotation [0 =+11.1° to +11.4° [8]
pH ~4.5 (in solution) [1]

Synthesis of L-Alaninamide Hydrochloride from L-
Alanine

The most common and industrially scalable method for the synthesis of L-alaninamide
hydrochloride proceeds via a two-step, one-pot reaction starting from L-alanine. The first step
involves the esterification of L-alanine to form the L-alanine methyl ester hydrochloride
intermediate. This is immediately followed by ammonolysis of the ester to yield the desired L-
alaninamide, which is then acidified to form the hydrochloride salt.

A general workflow for this synthesis is depicted below.
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Step 1: Esterification

Step 2: Ammonolysis & Isolation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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